Cas no 400079-91-6 (N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide)

• Product Name: N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide
• CAS No: 400079-91-6
• CID: 4650759
• Update Time: 2025-11-02

N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide

Comprehensive Guide to N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide (CAS No. 400079-91-6)

N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide (CAS No. 400079-91-6) is a specialized organic compound with unique chemical properties and diverse applications in research and industrial processes. This compound, often referred to in scientific literature by its abbreviated name, has garnered attention due to its potential in synthetic chemistry and material science. Its molecular structure features a nitro group, a trichloroacetyl moiety, and a hydrazonamide functional group, making it a versatile intermediate in organic synthesis.

The compound's CAS number 400079-91-6 is a critical identifier for researchers and suppliers, ensuring precise communication in global trade and scientific databases. With the increasing demand for advanced chemical intermediates, N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide has become a topic of interest in academic and industrial circles. Its applications span from pharmaceutical research to agrochemical development, where its unique reactivity is leveraged to create more complex molecules.

One of the most searched questions related to this compound is: "What are the synthetic applications of N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide?" Researchers frequently explore its role in heterocyclic compound synthesis, where it acts as a building block for nitrogen-containing rings. Additionally, its nitro group and trichloroacetyl component make it valuable in designing novel catalysts and ligands for asymmetric synthesis, a hot topic in modern organic chemistry.

From a market perspective, the demand for CAS 400079-91-6 has seen steady growth, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers often highlight its high purity (>98%) and stability under controlled conditions, which are essential for laboratory and industrial use. Recent trends show an uptick in inquiries about custom synthesis and bulk procurement of this compound, reflecting its expanding utility.

Another frequently asked question is: "How is N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide characterized analytically?" Standard characterization techniques include NMR spectroscopy, mass spectrometry, and HPLC analysis, which confirm its molecular structure and purity. These methods are crucial for quality control, especially when the compound is used in sensitive applications like drug discovery.

Environmental and safety considerations are also trending topics. While N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide is not classified as hazardous under standard regulations, proper handling protocols—such as using personal protective equipment (PPE) and working in a well-ventilated area—are recommended. Researchers often search for material safety data sheets (MSDS) to ensure compliance with laboratory safety standards.

In the context of green chemistry, there is growing interest in optimizing the synthesis of CAS 400079-91-6 to reduce waste and improve atom economy. Innovations in catalytic processes and solvent-free reactions are being explored to enhance the sustainability of producing this compound, aligning with global efforts to minimize the environmental impact of chemical manufacturing.

Looking ahead, N-Methyl-2-nitro-N'-(2,2,2-trichloroacetyl)ethanehydrazonamide is poised to play a significant role in emerging fields such as medicinal chemistry and advanced materials. Its unique structural features make it a candidate for developing new bioactive molecules and functional materials, areas that are currently at the forefront of scientific research. As such, this compound remains a valuable asset for chemists and researchers worldwide.